Cas no 1227581-73-8 (2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1227581-73-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4689274
• Update Time: 2025-06-12

2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxy-5-(trifluoromethyl)pyridine
• FCH1188073
• 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)3-2-11-5(10)1-4(3)12/h1-2H,(H3,10,11,12)
• InChI Key： JMNUEGNRKWULHM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=CC1=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1227581-73-8)

2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine, with the CAS number 1227581-73-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by the presence of amino, hydroxy, and trifluoromethyl functional groups. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine is driven by its potential applications in medicinal chemistry and material science. Researchers are exploring its role in designing small-molecule inhibitors for targeted therapies, especially in oncology and infectious diseases. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug discovery. Additionally, its pyridine core is a common motif in FDA-approved drugs, further highlighting its relevance.

In the context of agrochemical innovation, 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine is being investigated for its potential as a building block in pesticide formulations. The trifluoromethyl group is known to improve the bioactivity and environmental persistence of agrochemicals, making this compound a promising candidate for next-generation crop protection solutions. With the increasing demand for sustainable agriculture, the development of such advanced intermediates aligns with global trends toward green chemistry and reduced environmental impact.

From a synthetic perspective, the preparation of 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine involves multi-step organic transformations, often requiring regioselective functionalization of the pyridine ring. Recent advancements in catalytic methods and microwave-assisted synthesis have improved the efficiency of its production, reducing reaction times and enhancing yields. These innovations are particularly relevant to process chemistry and scale-up manufacturing, where cost-effectiveness and reproducibility are paramount.

The compound's physicochemical properties, such as solubility, stability, and pKa values, are critical for its practical applications. Studies have shown that 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine exhibits moderate solubility in polar solvents, which is advantageous for formulation development. Its stability under various pH conditions further underscores its versatility as a chemical intermediate in diverse industrial settings.

In the realm of intellectual property, several patents have been filed covering the synthesis and applications of 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine, reflecting its commercial potential. Companies engaged in custom synthesis and contract research are actively offering this compound to meet the growing demand from academic and industrial researchers. This trend is indicative of the compound's rising prominence in the fine chemicals market.

Environmental and safety considerations are also integral to the discussion of 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are recommended to minimize any potential risks. The adoption of green solvents and waste minimization strategies in its synthesis aligns with the broader industry shift toward sustainable chemical production.

Looking ahead, the future of 2-Amino-4-hydroxy-5-(trifluoromethyl)pyridine appears promising, with ongoing research exploring its utility in bioconjugation, metal-organic frameworks (MOFs), and fluorescent probes. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing cutting-edge technologies and innovative solutions across multiple disciplines.